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Compound of Interest

Compound Name: 2-tert-Butyl-6-methylphenol

Cat. No.: B146170

This guide provides essential safety and logistical information for the proper disposal of 2-tert-
Butyl-6-methylphenol, ensuring the safety of laboratory personnel and minimizing
environmental impact. Researchers, scientists, and drug development professionals should
adhere to these procedures in conjunction with their institution's specific safety protocols and
local hazardous waste regulations.

Hazard and Safety Summary

2-tert-Butyl-6-methylphenol is a hazardous substance requiring careful handling and
disposal.[1] It is harmful if swallowed, causes severe skin burns and eye damage, and is toxic
to aquatic life with long-lasting effects.[1] Appropriate personal protective equipment (PPE)
must be worn at all times when handling this chemical.
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Hazard Classification

Description

Personal Protective
Equipment (PPE)

Acute Toxicity (Oral)

Harmful if swallowed.[1]

Chemical-resistant gloves
(e.g., nitrile), lab coat, safety

glasses with side shields or

goggles.

Skin Corrosion/Irritation

Causes severe skin burns.[1]

Chemical-resistant gloves, lab

coat.

Serious Eye Damage/Irritation

Causes serious eye damage.

[1]

Safety glasses with side

shields or goggles.

Aquatic Hazard (Chronic)

Toxic to aquatic life with long

lasting effects.[1]

Prevent entry into drains and

waterways.

Step-by-Step Disposal Protocol

This protocol outlines the immediate steps for managing waste containing 2-tert-Butyl-6-

methylphenol.

1. Waste Segregation and Collection:

e Solid Waste:

o Carefully sweep up any solid 2-tert-Butyl-6-methylphenol waste.[2]

o Avoid generating dust.[2][3] If necessary, lightly moisten the material with a compatible

solvent to minimize airborne particles.

o Place the collected solid waste into a clearly labeled, sealable, and chemically compatible

waste container designated for hazardous organic waste.[2][3]

e Liquid Waste (Solutions):

o Collect all liquid waste containing 2-tert-Butyl-6-methylphenol in a dedicated, leak-proof,
and clearly labeled container.[4]
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o The container must have a secure screw cap and be made of a material that does not
react with the waste.[4]

o Do not mix with incompatible waste streams. Incompatible materials include strong
oxidizing agents, strong acids, bases, acid chlorides, and acid anhydrides.[2][5]

. Container Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "2-tert-Butyl-6-methylphenol".[6]

Indicate the approximate concentration and quantity of the waste.

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[4]

The storage area should be cool, dry, and well-ventilated, away from sources of ignition.[2]

Ensure secondary containment is in place to contain any potential leaks or spills.[4]

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated
hazardous waste management provider to schedule a pickup.[6][7]

Provide them with all necessary information about the waste, including its composition and
quantity.

Do not attempt to dispose of 2-tert-Butyl-6-methylphenol down the drain or in regular trash.
[1][7] This is to avoid release into the environment, which can harm aquatic life.[1]

. Spill Management:

In the event of a spill, immediately evacuate the area and ensure it is well-ventilated.[1]

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collect the spilled material and absorbent into a designated hazardous waste container.[8]
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¢ Clean the spill area thoroughly.

* Report the spill to your institution's EHS office.

Disposal Workflow
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Caption: Workflow for the proper disposal of 2-tert-Butyl-6-methylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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